Cas no 96027-74-6 (Desethylamiodarone hydrochloride)

Desethylamiodarone hydrochloride is a metabolite of the antiarrhythmic drug amiodarone, formed via hepatic metabolism. It retains pharmacological activity, contributing to the therapeutic effects of the parent compound. This hydrochloride salt form enhances solubility and stability, facilitating research and analytical applications. Desethylamiodarone hydrochloride is particularly valuable in pharmacokinetic and metabolic studies, as it helps elucidate amiodarone’s disposition and mechanisms of action. Its well-characterized structure and purity make it suitable for use as a reference standard in HPLC, LC-MS, and other analytical techniques. The compound is also employed in investigations of amiodarone’s long-term efficacy and potential side effects, supporting advancements in cardiovascular drug research.

Desethylamiodarone hydrochloride structure

96027-74-6 structure

Product Name:Desethylamiodarone hydrochloride

CAS No:96027-74-6

MF:C₂₃H₂₆ClI₂NO₃

MW:653.719390392303

MDL:MFCD08060094

CID:806980

PubChem ID:329798619

Update Time:2025-06-07

Desethylamiodarone hydrochloride Chemical and Physical Properties

Names and Identifiers

- Methanone,(2-butyl-3-benzofuranyl)[4-[2-(ethylamino)ethoxy]-3,5-diiodophenyl]-,hydrochloride (1:1)
- Desethyl Amiodarone Hydrochloride
- (2-butyl-1-benzofuran-3-yl)-[4-[2-(ethylamino)ethoxy]-3,5-diiodophenyl]methanone,hydrochloride
- (2-Butylbenzofuran-3-yl)(4-(2-(ethylamino)ethoxy)-3,5-diiodophenyl)methanone hydrochloride
- Methanone,(2-butyl-3-benzofuranyl)[4-[2-(ethylamino)ethoxy]-3,5-diiodophenyl]-,hydrochloride (...
- N-Desethylamiodarone (hydrochloride)
- N-Desethylamiodarone hydrochloride solution
- desethylamiodarone
- mono-N-desethylamiodarone hydrochloride
- Amiodarone
- N-Desethyl Amiodarone HCl
- Desethylamiodarone hydrochloride
- Methanone, (2-butyl-3-benzofuranyl)[4-[2-(ethylamino)ethoxy]-3,5-diiodophenyl]-, hydrochloride (9CI)
- N-desethylamiodarone hydrochloride
- LB 33020 hydrochloride
- (2-Butylbenzofuran-3-yl)[4-[2-(ethylamino)ethoxy]-3,5-diiodophenyl]methanone Hydrochloride (Desethylamiodarone Hydrochloride)
- 96027-74-6
- 1ST157570A
- Desethylamiodarone hydrochloride?
- DesethylAmiodaroneHydrochloride
- (2-Butyl-1-benzofuran-3-yl)-(4-(2-(ethylamino)ethoxy)-3,5-diiodophenyl)methanone hydrochloride
- Desethylamiodarone (hydrochloride)
- HY-130353
- AKOS027250827
- Desethylamiodarone Hydrochloride 1.0 mg/ml in Methanol (as free base)
- SCHEMBL10680807
- Amiodarone Impurity B
- N-desethylamiodarone; LB 33020
- DA-72677
- DTXSID50242099
- CS-0107423
- (2-butyl-1-benzofuran-3-yl)-[4-[2-(ethylamino)ethoxy]-3,5-diiodophenyl]methanone;hydrochloride
- AS-6118
- MDL： MFCD08060094
- Inchi： 1S/C23H25I2NO3.ClH/c1-3-5-9-20-21(16-8-6-7-10-19(16)29-20)22(27)15-13-17(24)23(18(25)14-15)28-12-11-26-4-2;/h6-8,10,13-14,26H,3-5,9,11-12H2,1-2H3;1H
- InChI Key： OCQPMJVGWGJLLG-UHFFFAOYSA-N
- SMILES： Cl.O=C(C1=C(CCCC)OC2C1=CC=CC=2)C1C=C(I)C(OCCNCC)=C(I)C=1

Computed Properties

Exact Mass: 652.96900
Monoisotopic Mass: 652.96907g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 30
Rotatable Bond Count: 10
Complexity: 508
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 51.5Å²

Experimental Properties

Melting Point: 176-1780C
Boiling Point: NA
Flash Point: Degrees Fahrenheit:48.2°F
Degrees Celsius:9°C
Stability/Shelf Life: Moisture Sensitive
PSA: 51.47000
LogP: 7.39680
Color/Form: 1.0 mg/mL in methanol (as free base)

Desethylamiodarone hydrochloride Security Information

Symbol:
Signal Word：Danger
Hazard Statement： H225-H301 + H311 + H331-H370
Warning Statement： P210-P260-P280-P301+P310-P311
Hazardous Material transportation number：UN1230 - class 3 - PG 2 - Methanol, solution
WGK Germany：1
Hazard Category Code： 11-23/24/25-39/23/24/25
Safety Instruction： 7-16-36/37-45
Hazardous Material Identification：
Storage Condition：−20°C

Desethylamiodarone hydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	D288731-5mg	Desethyl Amiodarone Hydrochloride	96027-74-6		5mg	$92.00	2023-05-18
TRC	D288731-10mg	Desethyl Amiodarone Hydrochloride	96027-74-6		10mg	$ 97.00	2023-09-08
TRC	D288731-25mg	Desethyl Amiodarone Hydrochloride	96027-74-6		25mg	$ 230.00	2023-09-08
TRC	D288731-50mg	Desethyl Amiodarone Hydrochloride	96027-74-6		50mg	$420.00	2023-05-18
TRC	D288731-100mg	Desethyl Amiodarone Hydrochloride	96027-74-6		100mg	$ 834.00	2023-09-08
TRC	D288731-250mg	Desethyl Amiodarone Hydrochloride	96027-74-6		250mg	$1464.00	2023-05-18
MedChemExpress	HY-130353-10mg	Desethylamiodarone hydrochloride	96027-74-6	≥99.0%	10mg	￥2500	2025-04-15
MedChemExpress	HY-130353-25mg	Desethylamiodarone hydrochloride	96027-74-6		25mg	￥1400	2021-07-09
MedChemExpress	HY-130353-50mg	Desethylamiodarone hydrochloride	96027-74-6		50mg	￥2650	2021-07-09
MedChemExpress	HY-130353-100mg	Desethylamiodarone hydrochloride	96027-74-6		100mg	￥4600	2021-07-09

Desethylamiodarone hydrochloride Production Method

Production Method 1

19774-82-4

96027-74-6

Reaction Conditions

1.1 Reagents: Sodium bicarbonate Solvents: Ethyl acetate , Water ; 0.5 h, rt
1.2 Reagents: 1-Chloroethyl chloroformate Solvents: Toluene ; 16 h, reflux
1.3 Reagents: Hydrochloric acid Solvents: Methanol ; rt

Reference

: Preparation and purification of desethylamiodarone hydrochloride

Lucas, Anthony N.; Tanol, Mehmet; McIntosh, Michelle P.; Rajewski, Roger A., Synthetic Communications, 2006, 36(22), 3371-3376